Cas no 1354941-18-6 ((2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one)

• Product Name: (2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one
• CAS No: 1354941-18-6
• MF: C₁₉H₂₀O₂
• MW: 280.360905647278
• CID: 4696345
• Update Time: 2025-05-26

(2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one

• Inchi： 1S/C19H20O2/c1-14(2)16-10-7-15(8-11-16)9-12-19(20)17-5-4-6-18(13-17)21-3/h4-14H,1-3H3/b12-9+
• InChI Key： CKVJZMWBLYMMST-FMIVXFBMSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(/C=C/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Topological Polar Surface Area: 26.3

Additional information on (2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one

Compound CAS No. 1354941-18-6: A Comprehensive Overview

The compound with CAS No. 1354941-18-6, known as (2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a conjugated enone system and substituted aromatic rings. The presence of a methoxy group on one phenyl ring and an isopropyl group on the other adds complexity to its chemical properties, making it a subject of interest for both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The conjugated enone system has been shown to exhibit significant radical-scavenging activity, which is crucial for combating oxidative stress in biological systems. Furthermore, the substituted aromatic rings contribute to the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable advancements in the study of this compound involves its synthesis and structural characterization. Researchers have employed various methodologies, including Suzuki coupling and Stille coupling reactions, to efficiently synthesize this molecule. These methods not only enhance the purity of the compound but also allow for precise control over its stereochemistry, which is essential for its pharmacological activity.

In addition to its pharmacological applications, (2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one has also been explored for its potential in materials science. Its aromatic structure makes it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The molecule's ability to form stable π-conjugated systems has been leveraged in the creation of advanced materials for flexible electronics and optoelectronic devices.

Recent research has also focused on understanding the environmental impact of this compound. Studies have shown that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional chemicals used in industrial applications. This finding aligns with the growing demand for eco-friendly chemical compounds in various industries.

Looking ahead, the future of (2E)-1-(3-Methoxyphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-en-1-one lies in its continued exploration across diverse fields. Its unique chemical properties and versatile applications position it as a key player in both academic research and industrial innovation. As researchers delve deeper into its potential, this compound is poised to make significant contributions to the advancement of science and technology.